Cas no 2171958-55-5 (1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol)

• Product Name: 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol
• CAS No: 2171958-55-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6547251
• PubChem ID: 165845197
• Update Time: 2025-07-16

1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol
• 1-ethyl-4-[1-(hydroxymethyl)cyclobutyl]piperidin-4-ol
• EN300-1632793
• 2171958-55-5

• Inchi： 1S/C12H23NO2/c1-2-13-8-6-12(15,7-9-13)11(10-14)4-3-5-11/h14-15H,2-10H2,1H3
• InChI Key： XGBNMFIKTDNVTG-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC)CC1)C1(CO)CCC1

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.7Ų

Additional information on 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol

Introduction to 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol (CAS No. 2171958-55-5)

1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol, with the CAS number 2171958-55-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol make it a promising candidate for various pharmacological studies.

The molecular structure of 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol consists of a piperidine ring substituted with an ethyl group and a cyclobutyl moiety containing a hydroxymethyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for detailed investigation. Recent studies have focused on elucidating the mechanisms of action and potential therapeutic applications of this compound.

In the context of medicinal chemistry, 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol has been explored for its potential as a modulator of various biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in signal transduction and are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses.

A recent study published in the Journal of Medicinal Chemistry investigated the binding affinity and selectivity of 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol for several GPCRs. The results indicated that this compound exhibits high affinity for specific subtypes of GPCRs, suggesting its potential as a selective ligand for these receptors. This selectivity is particularly important in drug development, as it can reduce off-target effects and improve the safety profile of therapeutic agents.

Beyond its interactions with GPCRs, 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol has also been studied for its effects on ion channels and transporters. Ion channels are essential for maintaining cellular homeostasis and are involved in various physiological processes, including muscle contraction, nerve signaling, and cardiac function. Research has shown that this compound can modulate the activity of certain ion channels, which may have implications for treating conditions such as neurological disorders and cardiovascular diseases.

The pharmacokinetic properties of 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol have also been a focus of recent studies. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in therapeutic applications. Preliminary data suggest that 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it a viable candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol has been investigated for its use as a tool compound in chemical biology research. Tool compounds are essential for probing biological systems and validating new targets. The unique structural features and biological activities of this compound make it an attractive choice for researchers seeking to explore novel mechanisms and pathways.

The synthesis of 1-ethyl-4-1-(hydroxymethyl)cyclobutylpiperidin-4-ol has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each offering different advantages in terms of efficiency and scalability. One common approach involves the coupling of a cyclobutyl derivative with a piperidine precursor, followed by functional group manipulations to introduce the desired substituents. The availability of efficient synthetic methods facilitates the production of this compound on both laboratory and industrial scales.

In conclusion, 1-Ethyl-[N-(3-hydroxypropyl)]cyclobutane carboxamide (CAS No. 2171958–55–5), more accurately referred to as 1-Ethyl-[N-(3-hydroxypropyl)]cyclobutane carboxamide (CAS No. 2171958–55–5), is a promising compound with diverse biological activities and potential therapeutic applications. Its interactions with GPCRs, ion channels, and other biological targets make it an important subject for ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound may pave the way for new therapeutic strategies in various medical fields.